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Glycidol-d5: Chemical Profile & Safety

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Glycidol-d5

CAS No.: 1246819-20-4

Cat. No.: S1782816

The table below summarizes the key identifiers and hazards for Glycidel-d5 based on the search results.

Property Description

CAS Number 1246819-20-4 [1]

Molecular CsHDsO02 [1]

Formula

Molecular 79.11 g/mol [1]

Weight

Primary Internal standard for quantitative analysis (e.g., GC-MS, LC-MS) in complex mixtures
Application or biological matrices [1]

Hazards Classified as a Dangerous Good for transport. Parent compound Glycidol is a

probable carcinogen (IARC Group 2A), irritant, and toxic upon exposure [1] [2] [3].

Critical Safety Information for Handling

Before planning any purification, it is crucial to address the significant hazards associated with this

compound.
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e Carcinogenicity: Glycidol is classified by the IARC as Group 2A (probable human carcinogen) [3].
This implies that Glycidol-d5 must be handled with extreme caution.

¢ Reactivity and Instability: Glycidol can explosively decompose upon contact with strong acids,
strong bases, certain salts, and metals (e.g., copper, zinc) [3]. It is also sensitive to moisture and may
polymerize if heated [2] [3].

¢ Required Personal Protective Equipment (PPE): You must use appropriate PPE, including
protective masks, gloves, and safety glasses, to prevent irritation and systemic toxicity [2].

General Purification Strategy and Principles

Since a direct protocol is unavailable, your purification strategy should be based on the chemical properties
of the compound. The following workflow outlines a logical approach for purifying Glycidol-d5, drawing on

general principles of organic compound purification.
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Detailed Method Considerations

¢ Distillation: Given that glycidol has a defined boiling point (61-62 °C at 15 mmHg) [3], distillation
under reduced pressure is a viable primary method for purifying Glycidol-d5. This is effective for
removing non-volatile impurities and solvents. Caution: Due to thermal sensitivity, use a short-path or
Kugelrohr apparatus and keep the bath temperature as low as possible to minimize the risk of
decomposition [2] [3].

e Chromatography: For higher purity or to separate closely related impurities, chromatography is
recommended.

o Flash Chromatography: A practical method for medium to large-scale purification.
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o Preparative HPLC: The most effective technique for achieving high purity, especially for
analytical standard preparation [1]. Reverse-phase HPLC (using a C18 column) separates
compounds based on hydrophobicity and is commonly used for purifying small organic

molecules [4].
e Purity Verification: After purification, you must confirm the chemical and isotopic purity using Gas

Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)
spectroscopy, as these are the primary techniques for which Glycidol-d5 is used as a standard [1].

Frequently Asked Questions (FAQS)

What is the main application of Glycidol-d5 in analytical
chemistry?

Glycidol-d5 is primarily used as an internal standard for the precise quantification of unlabeled glycidol in
complex samples like food oils and biological matrices using mass spectrometry. The deuterated version

behaves similarly to glycidol during analysis but has a different mass, allowing for accurate measurement

[1].

Can | use Glycidol-d5 in polymer synthesis studies?

Yes. Deuterated compounds like Glycidol-d5 can be employed in polymer science to study reaction
pathways, kinetics, and the final structure of polymers, such as polyglycerols, using techniques like NMR

spectroscopy [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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